Cas no 1805371-67-8 (6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805371-67-8
• MF: C₇H₂BrF₆N
• MW: 293.991901874542
• CID: 4859472
• Update Time: 2025-10-12

6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF6N/c8-3-1-2(5(9)10)4(6(11)15-3)7(12,13)14/h1,5H
• InChI Key： KCXKBUFKNZKSNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=N1)F)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805371-67-8)

The compound 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805371-67-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring multiple halogen substituents, makes it a valuable intermediate for synthesizing complex molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries from researchers and industry professionals.

One of the most notable features of 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine is its electron-withdrawing nature, which stems from the presence of fluorine and bromine atoms. These substituents enhance the compound's reactivity, making it a preferred choice for cross-coupling reactions and nucleophilic substitutions. Researchers often explore its potential in designing bioactive molecules, particularly in the development of antiviral and anticancer agents. The compound's CAS No. 1805371-67-8 is frequently searched in academic databases, reflecting its growing relevance in drug discovery pipelines.

In the agrochemical sector, 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine is investigated for its role in creating next-generation pesticides. The difluoromethyl and trifluoromethyl groups contribute to improved pest resistance and environmental stability, aligning with the industry's shift toward sustainable crop protection. Recent studies highlight its efficacy in targeting specific enzyme pathways in pests, reducing the need for broad-spectrum chemicals. This aligns with the global demand for eco-friendly agrochemicals, a topic frequently discussed in scientific forums and patent filings.

The synthesis of 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine involves advanced fluorination techniques, such as electrophilic fluorination and halogen exchange reactions. These methods are critical for achieving high regioselectivity and yield, which are essential for industrial-scale production. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. Researchers often inquire about optimized synthetic routes and scalability challenges, underscoring the need for detailed technical literature.

Beyond its traditional applications, 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine is gaining traction in material science. Its fluorine-rich structure lends itself to the development of high-performance polymers and liquid crystals, which are pivotal in electronic displays and advanced coatings. The compound's ability to modify surface properties and thermal stability makes it a candidate for innovative material formulations. This interdisciplinary potential is a hot topic in research conferences and industry reports.

Safety and handling of 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine are also frequently discussed. While it is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. Questions about storage conditions, compatibility, and waste disposal are common among new users, highlighting the importance of comprehensive safety data sheets (SDS) and technical guidance.

In conclusion, 6-Bromo-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805371-67-8) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials. Its unique halogenated structure and reactivity continue to inspire innovation across multiple industries. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in drug development, sustainable agriculture, and advanced materials.